3-(4-Ethylphenyl)-5-(5-(tosylmethyl)furan-2-yl)-1,2,4-oxadiazole
Description
3-(4-Ethylphenyl)-5-(5-(tosylmethyl)furan-2-yl)-1,2,4-oxadiazole, also known as ETO, is a heterocyclic organic compound that belongs to the oxadiazole family. This compound has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic electronics.
Scientific Research Applications
Antibacterial and Antifungal Activities
Research indicates that 1,3,4-oxadiazole derivatives exhibit a broad spectrum of biological activities, including significant antibacterial and antifungal properties. For instance, a study demonstrated that some 2,5-disubstituted 1,3,4-oxadiazole derivatives, prepared through different synthesis procedures, showed remarkable antibacterial activities against Staphylococcus aureus and Escherichia coli bacteria (Jafari et al., 2017). This underscores the potential of oxadiazole derivatives in developing new antimicrobial agents.
Chelating Properties and Antifungal Activity
The chelating properties of transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules have been evaluated, revealing their antifungal activity against different fungal strains (Varde & Acharya, 2017). This suggests the compound's utility in addressing fungal infections and its potential role in the development of fungicides.
Potential in Energetic Materials
A study on the synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives, which include oxadiazole rings, highlighted their application as insensitive energetic materials. These compounds demonstrated moderate thermal stabilities and were insensitive towards impact and friction, indicating their suitability for safer energetic materials (Yu et al., 2017).
Medicinal Chemistry and Drug Development
Oxadiazoles, including structures similar to 3-(4-Ethylphenyl)-5-(5-(tosylmethyl)furan-2-yl)-1,2,4-oxadiazole, play a significant role in medicinal chemistry and drug development. Their incorporation into drug molecules can enhance physical properties and biological activity. Furazans, a class of oxadiazoles, have been explored for their pharmacology and biological activity in both academic and patent literature, emphasizing their potential in medicinal chemistry (Mancini et al., 2021).
properties
IUPAC Name |
3-(4-ethylphenyl)-5-[5-[(4-methylphenyl)sulfonylmethyl]furan-2-yl]-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O4S/c1-3-16-6-8-17(9-7-16)21-23-22(28-24-21)20-13-10-18(27-20)14-29(25,26)19-11-4-15(2)5-12-19/h4-13H,3,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGNKBFAWDTZZIE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(O3)CS(=O)(=O)C4=CC=C(C=C4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Ethylphenyl)-5-(5-(tosylmethyl)furan-2-yl)-1,2,4-oxadiazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-benzyl-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide](/img/structure/B2784695.png)
![(E)-3-(3,4-dimethoxyphenyl)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acrylamide](/img/structure/B2784699.png)
![N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide](/img/structure/B2784705.png)
![N-(pyrazolo[1,5-a]pyridin-5-yl)-6-(trifluoromethyl)nicotinamide](/img/structure/B2784708.png)
![2-[1-(pentylamino)ethyl]-4(3H)-quinazolinone](/img/structure/B2784714.png)
![(8-methyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-pyrano[2,3-c]pyridin-5-yl)methyl isobutyrate](/img/structure/B2784715.png)
![N-benzyl-2-((3-(4-ethoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide](/img/no-structure.png)
![7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione](/img/structure/B2784718.png)